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Compound of Interest

Compound Name: 4-Methylbenzyl chloride

Cat. No.: B047497

An In-depth Technical Guide to 4-Methylbenzyl Chloride: Physical and Chemical Properties
for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-Methylbenzyl chloride, a versatile organic compound with significant
applications in chemical synthesis, particularly in the pharmaceutical and agrochemical
industries. This document is intended for researchers, scientists, and professionals in drug
development who require detailed information on this compound for their work.

Chemical Identity and Physical Properties

4-Methylbenzyl chloride, also known as a-chloro-p-xylene or p-xylyl chloride, is a
halogenated aromatic compound.[1][2] It is a colorless to light yellow liquid with a pungent,
irritating odor.[1][3]

Table 1: Physical and Chemical Properties of 4-
Methylbenzyl Chloride
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Property Value References
CAS Number 104-82-5 [1][2]14]
Molecular Formula CsHoCl [1112]14]
Molecular Weight 140.61 g/mol [4]
Appearance Colorless to light yellow liquid [1]
Odor Pungent, irritating [3][5]
Density 1.062 g/mL at 25 °C [1]
Melting Point 3-5°C [1]
Boiling Point 199 - 201 °C [1]
Practically insoluble in water;
Solubility miscible with absolute alcohol [5]

and ether.

Refractive Index 1.533 (n20/D)

Chemical Reactivity and Applications

4-Methylbenzyl chloride is a valuable intermediate in organic synthesis due to its reactive
benzylic chloride group. This feature allows for facile nucleophilic substitution reactions, making
it a key building block in the production of pharmaceuticals, agrochemicals, and fragrances.[1]
[6] For instance, it is used in the synthesis of active pharmaceutical ingredients (APIs),
particularly in the development of analgesics and anti-inflammatory drugs.[6] Its reactivity is
central to creating complex molecular architectures necessary for therapeutic efficacy.[1]

General Reaction Workflow: Nucleophilic Substitution

The primary reactivity of 4-methylbenzyl chloride involves the displacement of the chloride
ion by a nucleophile. A generalized workflow for this type of reaction is depicted below.
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Solvent Reaction Conditions

4-Methylbenzyl Chloride + Nucleophile (Nu-) (e.g., Acetonitrile, DMF) (e.g., Heat, Catalyst)

Nucleophilic Substitution (SN2)

Substituted Product
(4-Methylbenzyl-Nu)

Work-up
(e.g., Extraction, Washing)

Purification

(e.g., Distillation, Chromatography)

Pure Product
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p-Methylbenzoic Acid

Reduction with LiAIH4 in THF

p-Methylbenzyl Alcohol

Chlorination with Dichloromethane (Heat)

Crude 4-Methylbenzyl Chloride

Silica Gel Column Chromatography

Pure 4-Methylbenzyl Chloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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